2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)acetamide

Specification

• Molecular Formula: C19H15ClN4O4
• Molecular Weight: 398.8 g/mol
• IUPAC Name: 2-(6-chloro-4-methyl-2-oxochromen-7-yl)oxy-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)acetamide
• Standard InChI: InChI=1S/C19H15ClN4O4/c1-11-6-19(26)28-14-8-15(13(20)7-12(11)14)27-10-18(25)21-9-17-23-22-16-4-2-3-5-24(16)17/h2-8H,9-10H2,1H3,(H,21,25)
• Standard InChI Key: IUUGWXIMNPUXKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=CC(=C(C=C12)Cl)OCC(=O)NCC3=NN=C4N3C=CC=C4

Introduction

Structural Characterization and Molecular Design

The compound’s structure integrates three critical pharmacophores:

• 6-Chloro-4-methylcoumarin-2-one: A substituted coumarin core known for its bioactivity in modulating enzymes such as acetylcholinesterase (AChE) and β-secretase (BACE-1).

• Ether-linked acetamide bridge: Provides conformational flexibility and facilitates interactions with hydrophobic enzyme pockets.

• [1,Triazolo[4,3-a]pyridine: A nitrogen-rich heterocycle contributing to π-stacking and hydrogen-bonding interactions, often associated with CNS permeability.

Key Structural Features

• Coumarin Core: The 6-chloro and 4-methyl substituents enhance electron-withdrawing effects, stabilizing the lactone ring and influencing binding affinity.

• Triazolopyridine Moiety: The fused triazole-pyridine system mimics structural motifs in patented neuroprotective agents, suggesting potential allosteric modulation of GPCRs or ion channels.

• Acetamide Linker: Serves as a spacer, optimizing distance between the coumarin and triazolopyridine for dual-target engagement.

Step	Reagents/Conditions	Yield (%)
Propargylation	Propargyl bromide, K₂CO₃, DMF	78–85
CuAAC	CuSO₄, sodium ascorbate, rt	65–72
Acetamide coupling	Chloroacetyl chloride, Et₃N	80–88

Pharmacological Profile and Mechanism of Action

Although direct studies on this compound are lacking, structurally related hybrids exhibit multitarget activity:

Enzyme Inhibition

• Cholinesterase Inhibition: Coumarin-triazoles like 10b (IC₅₀ AChE = 2.57 μM) bind to both peripheral anionic and catalytic sites of AChE, as confirmed by molecular docking.

• BACE-1 Inhibition: The triazole moiety in 10b interacts with Thr72 and Tyr71 residues, achieving IC₅₀ = 10.65 μM.

Amyloid-β Aggregation

• Hybrid 10b reduces Aβ₁–₄₂ self-aggregation by 37% at 10 μM, potentially via metal chelation at His14 residues.

Table 2: Comparative Bioactivity of Analogous Compounds

Compound	AChE IC₅₀ (μM)	BACE-1 IC₅₀ (μM)	Aβ Aggregation Inhibition (%)
10b (Coumarin-triazole)	2.57	10.65	37
Patent Example	N/A	N/A	45–50 (in vitro)

Blood-Brain Barrier Permeability and Toxicity

Molecular dynamics simulations predict passive diffusion across the BBB due to moderate lipophilicity (clogP ≈ 2.8). Preliminary cytotoxicity assays on analogous compounds show CC₅₀ > 50 μM in SH-SY5Y cells, suggesting favorable safety margins.